Cas no 1499085-66-3 (3-Pyridinemethanol, α-(2-aminoethyl)-6-methyl-)

• Product Name: 3-Pyridinemethanol, α-(2-aminoethyl)-6-methyl-
• CAS No: 1499085-66-3
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5273888
• Update Time: 2025-05-21

3-Pyridinemethanol, α-(2-aminoethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, α-(2-aminoethyl)-6-methyl-

• Inchi： 1S/C9H14N2O/c1-7-2-3-8(6-11-7)9(12)4-5-10/h2-3,6,9,12H,4-5,10H2,1H3
• InChI Key： UFSQYTPRWOAHBT-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(C)C=C1)(O)CCN

Additional information on 3-Pyridinemethanol, α-(2-aminoethyl)-6-methyl-

Introduction to 3-Pyridinemethanol, α-(2-aminoethyl)-6-methyl- (CAS No. 1499085-66-3)

3-Pyridinemethanol, α-(2-aminoethyl)-6-methyl-, identified by its CAS number 1499085-66-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol features a pyridine core substituted with a hydroxymethyl group at the 3-position, an N-(2-aminoethyl) group at the α-position, and a methyl group at the 6-position. The structural arrangement of these functional groups imparts unique chemical and biological properties, making it a valuable intermediate in the development of novel therapeutic agents.

The compound’s molecular structure, characterized by its nitrogen-containing heterocycle and multiple reactive sites, positions it as a versatile building block for medicinal chemists. The presence of both an alcohol and an amino group allows for diverse chemical modifications, enabling the synthesis of complex derivatives with tailored biological activities. In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their prevalence in bioactive molecules.

Recent studies have highlighted the importance of 3-Pyridinemethanol, α-(2-aminoethyl)-6-methyl- in the development of inhibitors targeting various enzymatic pathways. For instance, modifications of this scaffold have been investigated for their ability to modulate kinases and phosphatases involved in cancer signaling pathways. The hydroxymethyl group serves as a key site for further functionalization, allowing for the introduction of pharmacophores that enhance binding affinity and selectivity. Additionally, the aminoethyl side chain provides opportunities for covalent interactions with target proteins, improving drug delivery and bioavailability.

The α-(2-aminoethyl) moiety is particularly noteworthy, as it can participate in hydrogen bonding interactions within biological targets. This feature is crucial for designing molecules that exhibit high specificity for their intended receptors or enzymes. Furthermore, the methyl group at the 6-position contributes to steric hindrance, which can be exploited to optimize binding kinetics and reduce off-target effects. These structural features collectively make 3-Pyridinemethanol, α-(2-aminoethyl)-6-methyl- a promising candidate for further exploration in drug discovery.

In the realm of medicinal chemistry, synthetic methodologies play a pivotal role in accessing structurally diverse libraries of compounds. The synthesis of 3-Pyridinemethanol, α-(2-aminoethyl)-6-methyl- has been reported using multi-step procedures involving nucleophilic substitution reactions, reductive amination, and protecting group strategies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to streamline the synthetic route and improve yields. These advancements underscore the compound’s feasibility as a starting material for large-scale production.

Biologically speaking, derivatives of 3-Pyridinemethanol, α-(2-aminoethyl)-6-methyl- have shown promise in preclinical studies as modulators of inflammatory pathways. The pyridine scaffold is known to interact with various transcription factors and signaling molecules involved in immune responses. By leveraging this scaffold’s inherent properties, researchers have synthesized analogs that exhibit anti-inflammatory effects without significant toxicity. Such findings are particularly relevant given the increasing recognition of inflammation as a contributing factor in chronic diseases.

The pharmaceutical industry has increasingly adopted structure-based drug design approaches to accelerate the discovery process. Computational modeling techniques have been instrumental in predicting how modifications to 3-Pyridinemethanol, α-(2-aminoethyl)-6-methyl- will affect its binding affinity and selectivity. These tools allow chemists to virtually screen vast libraries of derivatives before conducting experimental synthesis, thereby saving time and resources. The integration of machine learning algorithms into drug design workflows has further enhanced this process by identifying novel molecular structures with optimal pharmacokinetic profiles.

Future directions in the study of 3-Pyridinemethanol, α-(2-aminoethyl)-6-methyl- may include exploring its potential as a prodrug or bioconjugate carrier system. Prodrugs are designed to enhance solubility or stability while releasing active compounds at target sites within the body. The compound’s bifunctional nature—possessing both hydrophilic and lipophilic regions—makes it an attractive candidate for prodrug development. Additionally, its ability to undergo post-translational modifications could be exploited for targeted drug delivery systems.

The broader significance of this compound lies in its contribution to expanding the chemical toolbox available for drug discovery. As research continues to uncover new therapeutic targets and mechanisms, innovative molecular architectures will be essential for addressing unmet medical needs. The versatility of 3-Pyridinemethanol, α-(2-aminoethyl)-6-methyl-, with its well-defined functional groups and accessible synthetic routes, positions it as a cornerstone molecule in modern medicinal chemistry.